7-Chloromethyl-isoquinoline

• CAS No.: 407623-84-1
• Molecular Formula: C10H8ClN
• Molecular Weight: 177.63 g/mol
• IUPAC Name: 7-(chloromethyl)isoquinoline
• InChI: InChI=1S/C10H8ClN/c11-6-8-1-2-9-3-4-12-7-10(9)5-8/h1-5,7H,6H2
• InChI Key: MDOSBWVKDQQFEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CN=C2)CCl

Description

7-Chloromethyl-isoquinoline is a useful research compound. Its molecular formula is C10H8ClN and its molecular weight is 177.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

196 mg (0.97 mmol) of 7-ethoxycarbonylisoquinoline obtained in step 1 was dissolved in 15 ml of ethanol. 110 mg (2.9 mmol) of lithium aluminum hydride was added to the solution under cooling with ice, and they were stirred at room temperature for 2 hours. Water was added to the reaction mixture and they were stirred for 2 hours. The reaction solution was filtered, and the filtrate was concentrated. The obtained oily product was dissolved in 10 ml of dichloromethane. 0.26 ml (1.9 mmol) of triethylamine and 0.1 ml (1.3 mmol) of methanesulfonyl chloride were added to the obtained solution, and they were stirred overnight. After the treatment with dichloromethane as the extracting solvent by an ordinary method, the crude product was obtained.